Cas no 397287-73-9 (ethyl 2-methyl-5-N-(phenoxycarbonyl)4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-methyl-5-N-(phenoxycarbonyl)4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate
• CAS No: 397287-73-9
• MF: C₂₅H₂₀ClNO₇S
• MW: 513.946805000305
• CID: 6024475
• PubChem ID: 4256189
• Update Time: 2025-06-09

ethyl 2-methyl-5-N-(phenoxycarbonyl)4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-N-(phenoxycarbonyl)4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate
• ethyl 5-((4-chloro-N-(phenoxycarbonyl)phenyl)sulfonamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[(4-chlorophenyl)sulfonyl](phenoxycarbonyl)amino]-2-methyl-, ethyl ester
• F0808-2454
• ethyl 5-[(4-chlorophenyl)sulfonyl-phenoxycarbonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001630668
• Oprea1_862715
• ETHYL 2-METHYL-5-[N-(PHENOXYCARBONYL)4-CHLOROBENZENESULFONAMIDO]-1-BENZOFURAN-3-CARBOXYLATE
• Oprea1_855237
• SR-01000454400
• 397287-73-9
• SR-01000454400-1
• ethyl 5-(4-chloro-N-(phenoxycarbonyl)phenylsulfonamido)-2-methylbenzofuran-3-carboxylate

• Inchi： 1S/C25H20ClNO7S/c1-3-32-24(28)23-16(2)33-22-14-11-18(15-21(22)23)27(25(29)34-19-7-5-4-6-8-19)35(30,31)20-12-9-17(26)10-13-20/h4-15H,3H2,1-2H3
• InChI Key： LQYKXHANIDPLHP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(S(C3=CC=C(Cl)C=C3)(=O)=O)C(OC3=CC=CC=C3)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 513.0649008g/mol
• Monoisotopic Mass: 513.0649008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 631.1±65.0 °C(Predicted)
• pka: -19.45±0.70(Predicted)

Additional information on ethyl 2-methyl-5-N-(phenoxycarbonyl)4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate

Introduction to Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate (CAS No. 397287-73-9)

Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate, identified by its CAS number 397287-73-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a benzofuran core, a sulfonamido moiety, and an ester group. These structural features contribute to its unique chemical properties and potential biological functions. The presence of a chloro substituent at the 4-position of the benzene ring enhances its reactivity and influences its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Benzofuran derivatives, in particular, have been extensively explored due to their diverse pharmacological properties. The compound under discussion, Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate, represents a significant advancement in this area.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The combination of a benzofuran scaffold with functional groups such as the sulfonamido and ester moieties provides a versatile platform for further chemical modifications. This flexibility is crucial for designing molecules with tailored biological activities.

The pharmaceutical industry has increasingly recognized the importance of targeting specific biological pathways to develop effective treatments for various diseases. Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate has shown promise in preliminary studies as a modulator of key cellular processes. Its ability to interact with biological targets suggests potential applications in treating conditions such as inflammation, cancer, and neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenoxycarbonyl group at the 5-position and the esterification at the 3-position are critical steps that define its unique structure. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve high yields and purity.

In addition to its synthetic significance, Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate has been investigated for its pharmacological properties. Preclinical studies have demonstrated its ability to inhibit certain enzymes and receptors involved in disease pathogenesis. These findings have laid the groundwork for further exploration into its therapeutic potential.

The development of new drug candidates is a complex process that requires rigorous testing to ensure safety and efficacy. Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate is currently undergoing preclinical evaluations to assess its pharmacokinetic profile and potential side effects. These studies are essential for determining whether it can progress to clinical trials and ultimately become a viable therapeutic option.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate and its biological targets. These tools have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. This approach has accelerated the drug discovery process by allowing for rapid screening of potential candidates.

The future prospects for Ethyl 2-methyl-5-N-(phenoxycarbonyl)-4-chlorobenzenesulfonamido-1-benzofuran-3-carboxylate are promising, given its unique structural features and biological activity. Further research is needed to optimize its synthesis, evaluate its pharmacological properties more comprehensively, and explore new applications in medicine. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.